Cas no 2089257-79-2 (2-methylimidazo2,1-b1,3thiazole-6-carboxylic acid hydrobromide)

• Product Name: 2-methylimidazo2,1-b1,3thiazole-6-carboxylic acid hydrobromide
• CAS No: 2089257-79-2
• MF: C₇H₇BrN₂O₂S
• MW: 263.111679315567
• MDL: MFCD30537775
• CID: 4636458
• PubChem ID: 134690901
• Update Time: 2025-05-21

2-methylimidazo2,1-b1,3thiazole-6-carboxylic acid hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid hydrobromide
• 2-methylimidazo2,1-b1,3thiazole-6-carboxylic acid hydrobromide

• MDL： MFCD30537775
• Inchi： 1S/C7H6N2O2S.BrH/c1-4-2-9-3-5(6(10)11)8-7(9)12-4;/h2-3H,1H3,(H,10,11);1H
• InChI Key： DGUCEEZPENDPNA-UHFFFAOYSA-N
• SMILES： C(C1=CN2C=C(C)SC2=N1)(=O)O.Br

Additional information on 2-methylimidazo2,1-b1,3thiazole-6-carboxylic acid hydrobromide

Introduction to CAS No. 2089257-79-2: 2-Methylimidazo[2,1-b][1,3]thiazole-6-carboxylic Acid Hydrobromide

The compound CAS No. 2089257-79-2, also known as 2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid hydrobromide, is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of imidazothiazole derivatives, which have garnered considerable attention due to their unique structural properties and diverse biological activities.

Recent studies have highlighted the importance of imidazothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The hydrobromide salt form of this compound is particularly notable for its stability and bioavailability, making it a promising candidate for pharmaceutical applications.

The molecular structure of 2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid hydrobromide is characterized by a fused heterocyclic ring system comprising imidazole and thiazole moieties. This unique arrangement confers the molecule with exceptional electronic properties and reactivity. The presence of the methyl group at position 2 further enhances its chemical versatility, enabling it to participate in a wide range of chemical reactions.

One of the most intriguing aspects of this compound is its ability to act as a precursor in the synthesis of more complex molecules. Researchers have successfully utilized it in the construction of bioactive compounds with potential therapeutic applications. For instance, recent findings suggest that derivatives of this compound may exhibit potent inhibitory effects against certain enzymes associated with neurodegenerative diseases.

In terms of synthesis, the preparation of CAS No. 2089257-79-2 involves a multi-step process that typically begins with the formation of the imidazothiazole core. This is followed by functionalization at specific positions to introduce substituents such as the methyl group and carboxylic acid moiety. The hydrobromide salt is then formed through protonation of the carboxylic acid group using hydrobromic acid.

The physical properties of this compound are equally noteworthy. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, preliminary studies indicate that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully assess its environmental impact and biodegradability.

In conclusion, CAS No. 2089257-79-2 represents a valuable addition to the arsenal of chemical compounds available for research and development. Its unique structure, coupled with its versatile reactivity and potential therapeutic applications, positions it as a key player in the field of medicinal chemistry.